Cas no 1240526-25-3 (2,3-Bis(trifluoromethyl)cyclopropan-1-amine)

• Product Name: 2,3-Bis(trifluoromethyl)cyclopropan-1-amine
• CAS No: 1240526-25-3
• MF: C₅H₅F₆N
• MW: 193.090322256088
• MDL: MFCD16547758
• CID: 5206680
• Update Time: 2025-06-11

2,3-Bis(trifluoromethyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,3-bis(trifluoromethyl)cyclopropan-1-amine
• Cyclopropanamine, 2,3-bis(trifluoromethyl)-
• 2,3-Bis(trifluoromethyl)cyclopropan-1-amine

• MDL： MFCD16547758
• Inchi： 1S/C5H5F6N/c6-4(7,8)1-2(3(1)12)5(9,10)11/h1-3H,12H2
• InChI Key： XHURJIIQBRIVGW-UHFFFAOYSA-N
• SMILES： FC(C1C(C1C(F)(F)F)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 161
• XLogP3: 1.9
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 2,3-Bis(trifluoromethyl)cyclopropan-1-amine

Comprehensive Overview of 2,3-Bis(trifluoromethyl)cyclopropan-1-amine (CAS No. 1240526-25-3)

2,3-Bis(trifluoromethyl)cyclopropan-1-amine (CAS No. 1240526-25-3) is a highly specialized cyclopropane derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl groups, exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of small-molecule inhibitors and bioactive compounds.

The structural features of 2,3-Bis(trifluoromethyl)cyclopropan-1-amine contribute to its versatility. The presence of two trifluoromethyl groups enhances its lipophilicity, which is crucial for improving membrane permeability in drug candidates. This property aligns with the growing demand for optimized pharmacokinetic profiles in modern therapeutics. Additionally, the cyclopropane ring introduces steric constraints that can influence molecular interactions, a topic frequently searched by chemists investigating conformational analysis and structure-activity relationships (SAR).

In recent years, the compound has been linked to advancements in fluorine chemistry, a field gaining traction due to fluorine's ability to modulate biological activity. Searches for "fluorinated building blocks" and "trifluoromethylated amines" have surged, reflecting the industry's focus on incorporating fluorine into drug design. 2,3-Bis(trifluoromethyl)cyclopropan-1-amine serves as a prime example of how fluorine substitution can enhance compound properties, addressing common queries about improving metabolic stability and target selectivity.

From a synthetic perspective, this amine is often discussed in forums exploring cyclopropanation techniques and amine protection strategies. Its synthesis typically involves multi-step organic reactions, including the introduction of trifluoromethyl groups via modern methodologies like radical trifluoromethylation. Such processes are frequently searched by organic chemists seeking efficient synthetic routes for complex molecules. The compound's stability under various conditions also makes it a subject of interest for studies on reaction optimization and catalyst design.

Beyond pharmaceuticals, 2,3-Bis(trifluoromethyl)cyclopropan-1-amine has potential applications in material science. Its rigid cyclopropane backbone and fluorine-rich structure could contribute to the development of high-performance polymers or liquid crystals, topics trending in searches related to advanced materials. Researchers investigating thermal stability and electronic properties of fluorinated compounds may find this amine particularly relevant.

Quality control and analytical characterization of 2,3-Bis(trifluoromethyl)cyclopropan-1-amine often involve techniques like NMR spectroscopy and mass spectrometry, which are commonly searched by analytical chemists. The compound's distinct 19F NMR signals provide a fingerprint for purity assessment, addressing frequent queries about fluorine-containing compound analysis. Proper storage conditions—typically under inert atmospheres at low temperatures—are also a point of discussion, aligning with searches for amine stability protocols.

As the scientific community continues to explore structure-property relationships, compounds like 2,3-Bis(trifluoromethyl)cyclopropan-1-amine will remain at the forefront of research. Its combination of steric effects, electronic properties, and bioavailability potential makes it a compelling subject for both academic and industrial investigations. With increasing interest in fluorine chemistry and three-dimensional molecular architectures, this compound exemplifies how strategic molecular design can address contemporary challenges in chemical sciences.